Cas no 851863-37-1 (2-(methylsulfanyl)-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-(methylsulfanyl)-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole
• CAS No: 851863-37-1
• MF: C₁₂H₁₁F₃N₂OS
• MW: 288.288751840591
• CID: 5969046
• PubChem ID: 3244879
• Update Time: 2025-06-14

2-(methylsulfanyl)-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole
• (2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)(3-(trifluoromethyl)phenyl)methanone
• Methanone, [4,5-dihydro-2-(methylthio)-1H-imidazol-1-yl][3-(trifluoromethyl)phenyl]-
• 2-(methylthio)-1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole
• MLS000045132
• SR-01000095997-1
• SR-01000095997
• 851863-37-1
• CHEMBL1867854
• F0630-0057
• HMS2330F18
• SMR000026736
• AKOS024588430

• Inchi： 1S/C12H11F3N2OS/c1-19-11-16-5-6-17(11)10(18)8-3-2-4-9(7-8)12(13,14)15/h2-4,7H,5-6H2,1H3
• InChI Key： ISQWISLJSWSWOW-UHFFFAOYSA-N
• SMILES： C(N1C(SC)=NCC1)(C1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 288.05441864g/mol
• Monoisotopic Mass: 288.05441864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 362.8±52.0 °C(Predicted)
• pka: 0.94±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(methylsulfanyl)-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-(Methylsulfanyl)-1-[3-(Trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole (CAS No. 851863-37-1)

The compound 2-(methylsulfanyl)-1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole (CAS No. 851863-37-1) is a specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. This molecule features a unique imidazole core substituted with a methylsulfanyl group and a 3-(trifluoromethyl)benzoyl moiety, making it a versatile intermediate for the development of bioactive compounds. Its structural complexity and functional groups contribute to its utility in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 851863-37-1 aligns with current trends in medicinal chemistry, where fluorinated analogs are prioritized for their improved pharmacokinetic properties. Researchers are particularly interested in how this compound interacts with biological targets, such as kinases or G-protein-coupled receptors (GPCRs), which are hot topics in AI-driven drug discovery and computational chemistry.

The imidazole ring in 2-(methylsulfanyl)-1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole is a privileged scaffold in drug design, often found in antifungal, antiviral, and anticancer agents. This has led to increased searches for "imidazole derivatives in drug development" and "trifluoromethylbenzoyl applications" across scientific databases. The compound’s methylsulfanyl group further enhances its reactivity, enabling selective modifications for structure-activity relationship (SAR) studies, a key focus in high-throughput screening platforms.

From a synthetic perspective, CAS No. 851863-37-1 is often explored in cross-coupling reactions and catalytic hydrogenation, methodologies frequently discussed in green chemistry forums. Its stability under various conditions makes it a candidate for flow chemistry applications, a trending topic in industrial process optimization. Additionally, the compound’s potential role in agrochemicals and material science has sparked interest, as evidenced by queries like "imidazole-based pesticides" and "fluorinated materials for electronics."

Regulatory and safety profiles of 851863-37-1 are also critical to users. While not classified as hazardous, proper handling protocols are emphasized in laboratory safety guidelines. The compound’s logP and solubility data are frequently searched, reflecting the growing emphasis on ADME (absorption, distribution, metabolism, excretion) properties in preclinical research. These metrics are vital for AI-based predictive modeling, another area where this compound garners attention.

In conclusion, 2-(methylsulfanyl)-1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole represents a multifaceted tool for researchers. Its applications span medicinal chemistry, catalysis, and material innovation, aligning with global trends toward sustainable and precision-driven science. As interest in fluorinated building blocks and heterocyclic compounds grows, this compound will likely remain a focal point in both academic and industrial settings.